Cas no 857541-71-0 (4-(2-ethoxyethoxy)benzonitrile)

• Product name: 4-(2-ethoxyethoxy)benzonitrile
• CAS No: 857541-71-0
• MF: C₁₁H₁₃NO₂
• MW: 191.22642
• CID: 1841123
• PubChem ID: 28411290

4-(2-ethoxyethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(2-ethoxyethoxy)benzonitrile
• SCHEMBL25345889
• DB-315686
• AKOS000221687
• 857541-71-0

• Inchi： InChI=1S/C11H13NO2/c1-2-13-7-8-14-11-5-3-10(9-12)4-6-11/h3-6H,2,7-8H2,1H3
• InChI Key： BPEBETYSJATSLY-UHFFFAOYSA-N
• SMILES： CCOCCOC1=CC=C(C=C1)C#N

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2Ų
• XLogP3: 1.8